Cas no 62316-86-3 (Cyclohexanamine, N-methyl-, 4-methylbenzenesulfonate)

Cyclohexanamine, N-methyl-, 4-methylbenzenesulfonate structure
62316-86-3 structure
Product Name:Cyclohexanamine, N-methyl-, 4-methylbenzenesulfonate
CAS No:62316-86-3
MF:C14H23NO3S
MW:285.402323007584
CID:449489
PubChem ID:71387582
Update Time:2025-04-19

Cyclohexanamine, N-methyl-, 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanamine, N-methyl-, 4-methylbenzenesulfonate
    • 4-methylbenzenesulfonic acid,N-methylcyclohexanamine
    • DTXSID00809696
    • 62316-86-3
    • 4-Methylbenzene-1-sulfonic acid--N-methylcyclohexanamine (1/1)
    • Inchi: 1S/C7H15N.C7H8O3S/c1-8-7-5-3-2-4-6-7;1-6-2-4-7(5-3-6)11(8,9)10/h7-8H,2-6H2,1H3;2-5H,1H3,(H,8,9,10)
    • InChI Key: GRKXMLZNTQLUFX-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)O.N(C)C1CCCCC1

Computed Properties

  • Exact Mass: 285.13999
  • Monoisotopic Mass: 285.13986477g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 262
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.8Ų

Experimental Properties

  • PSA: 66.4
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